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molecular formula C9H13FN2O B8355185 1-[6-(2-Fluoroethoxy)pyridin-3-yl]ethanamine CAS No. 942938-29-6

1-[6-(2-Fluoroethoxy)pyridin-3-yl]ethanamine

Cat. No. B8355185
CAS RN: 942938-29-6
M. Wt: 184.21 g/mol
InChI Key: LIMVSYUTRODGLY-UHFFFAOYSA-N
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Patent
US08168668B2

Procedure details

The title compound was synthesised according to the 2-step procedure described for the synthesis of 1-[6-(2,2,2-trifluoroethoxy)pyridin-3-yl]ethanamine starting from 6-chloronicotinonitrile and 2-fluoroethanol.
Name
1-[6-(2,2,2-trifluoroethoxy)pyridin-3-yl]ethanamine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
6-chloronicotinonitrile
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
2-fluoroethanol
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
title compound

Identifiers

REACTION_CXSMILES
[F:1][C:2](F)(F)[CH2:3][O:4][C:5]1[N:10]=[CH:9][C:8]([CH:11]([NH2:13])[CH3:12])=[CH:7][CH:6]=1.ClC1C=CC(C#N)=CN=1.FCCO>>[F:1][CH2:2][CH2:3][O:4][C:5]1[N:10]=[CH:9][C:8]([CH:11]([NH2:13])[CH3:12])=[CH:7][CH:6]=1

Inputs

Step One
Name
1-[6-(2,2,2-trifluoroethoxy)pyridin-3-yl]ethanamine
Quantity
0 (± 1) mol
Type
reactant
Smiles
FC(COC1=CC=C(C=N1)C(C)N)(F)F
Name
6-chloronicotinonitrile
Quantity
0 (± 1) mol
Type
reactant
Smiles
ClC1=NC=C(C#N)C=C1
Name
2-fluoroethanol
Quantity
0 (± 1) mol
Type
reactant
Smiles
FCCO

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
title compound
Type
product
Smiles
FCCOC1=CC=C(C=N1)C(C)N

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.